Cas no 61526-94-1 (Benzenamine, 4,4'-(1-methylethylidene)bis[N,N-bis(4-methylphenyl)-)

• Product Name: Benzenamine, 4,4'-(1-methylethylidene)bis[N,N-bis(4-methylphenyl)-
• CAS No: 61526-94-1
• MF: C₄₃H₄₂N₂
• MW: 586.806991100311
• CID: 476172
• PubChem ID: 15646902
• Update Time: 2025-04-19

Benzenamine, 4,4'-(1-methylethylidene)bis[N,N-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[4-[2-[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]propan-2-yl]phenyl]-N-(4-methylphenyl
• 4-methyl-N-[4-[2-[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]propan-2-yl]phenyl]-N-(4-methylphenyl)aniline
• N,N'-[Propane-2,2-diyldi(4,1-phenylene)]bis[4-methyl-N-(4-methylphenyl)aniline]
• SCHEMBL262127
• DTXSID60576271
• 61526-94-1
• Benzenamine, 4,4'-(1-methylethylidene)bis[N,N-bis(4-methylphenyl)-

• Inchi： 1S/C43H42N2/c1-31-7-19-37(20-8-31)44(38-21-9-32(2)10-22-38)41-27-15-35(16-28-41)43(5,6)36-17-29-42(30-18-36)45(39-23-11-33(3)12-24-39)40-25-13-34(4)14-26-40/h7-30H,1-6H3
• InChI Key： DUSWRTUHJVJVRY-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)N(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 586.33506
• Monoisotopic Mass: 586.334799348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 45
• Rotatable Bond Count: 8
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.7
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48